Cas no 13684-44-1 (Phenmedipham-ethyl)

• Product Name: Phenmedipham-ethyl
• CAS No: 13684-44-1
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• MDL: MFCD13194954
• CID: 49417
• PubChem ID: 329755622
• Update Time: 2025-10-21

Phenmedipham-ethyl Chemical and Physical Properties

Names and Identifiers

• Phenmedipham-ethyl
• 3-Ethoxycarbonylaminophenyl N-3-methylphenylcarbamate
• Ethyl N-[3-[N'-(3-methylphenyl)carbamoyloxy]phenyl]carbamate
• [3-(ethoxycarbonylamino)phenyl] N-(3-methylphenyl)carbamate
• 3-(ethoxyformamido)phenyl (3-methylphenyl)carbamate
• 3-[(ethoxycarbonyl)amino]phenyl N-(3-methylphenyl)carbamate
• 3-ethoxycarbonylaminophenyl 3-methylcarbanilate
• ethyl 3-(3-methylcarbaniloyloxy)carbanilate
• UNII-Z56KWX34F9
• SN-38574
• Phenmedipham ethyl
• Phenmedipham-ethyl [iso]
• (3-Methylphenyl)carbamic acid 3-[(ethoxycarbonyl)amino]phenyl ester
• Carbamic acid, (3-methylphenyl)-, 3-((ethoxycarbonyl)amino)phenyl ester
• SCHEMBL134424
• CS-0151528
• CARBAMIC ACID, N-(3-METHYLPHENYL)-, 3-((ETHOXYCARBONYL)AMINO)PHENYL ESTER
• SN-38574;3-Ethoxycarbonylaminophenyl N-3-methylphenylcarbamate;Ethyl N-[3-[N'-(3-methylphenyl)carbamoyloxy]phenyl]carbamate
• CARBANILIC ACID, M-METHYL-, ESTER WITH ETHYL M-HYDROXYCARBANILATE
• ETHYL N-(3-(N'-(3'-METHYLPHENYL)CARBAMOYLOXY)PHENYL)CARBAMATE
• Phenmedipham-ethyl 100 microg/mL in Acetone
• BS-53170
• Z56KWX34F9
• Ethyl(3-((m-tolylcarbamoyl)oxy)phenyl)carbamate
• Ethyl (3-((m-tolylcarbamoyl)oxy)phenyl)carbamate
• AMY7522
• Q27295013
• 3-((ETHOXYCARBONYL)AMINO)PHENYL N-(3-METHYLPHENYL)CARBAMATE
• ETHYL N-(3-(N-(3-METHYLPHENYL)CARBAMOYLOXY)PHENYL)CARBAMATE
• BCP33325
• MFCD13194954
• Phenmedipham-ethyl, PESTANAL(R), analytical standard
• 13684-44-1
• CARBANILIC ACID, M-HYDROXY-, ETHYL ESTER, M-METHYLCARBANILATE (ESTER)
• (3-methylphenyl)carbamic acid 3-((ethoxycarbonyl)amino)phenyl ester
• DTXSID2075009
• DTXCID2034386
• 3-((ethoxycarbonyl)amino)phenyl m-tolylcarbamate

• MDL： MFCD13194954
• Inchi： 1S/C17H18N2O4/c1-3-22-16(20)18-14-8-5-9-15(11-14)23-17(21)19-13-7-4-6-12(2)10-13/h4-11H,3H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key： MVEFZZKZBYQFPP-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(C)=C1)=O)C1=CC=CC(=C1)NC(=O)OCC

Computed Properties

• Exact Mass: 314.12700
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.274
• Melting Point: 140-144 ºC
• PSA: 76.66000
• LogP: 4.32030

Phenmedipham-ethyl Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Phenmedipham-ethyl

Phenmedipham-ethyl (CAS No. 13684-44-1): An Overview of Its Properties, Applications, and Recent Research

Phenmedipham-ethyl (CAS No. 13684-44-1) is a widely studied compound in the field of agrochemicals and pharmaceuticals. This compound, known for its herbicidal properties, has been extensively researched for its effectiveness in controlling broadleaf weeds in various crops. In recent years, advancements in analytical techniques and computational methods have provided deeper insights into its mechanism of action, environmental impact, and potential applications in both agricultural and medical fields.

The chemical structure of Phenmedipham-ethyl is characterized by a substituted benzene ring with an ethyl ester group. This unique structure contributes to its high selectivity and efficacy against a wide range of weeds, making it a valuable tool in integrated weed management strategies. The compound's ability to inhibit photosynthesis by targeting the D1 protein of photosystem II has been well-documented, which is a key factor in its herbicidal activity.

Recent studies have focused on the environmental fate and behavior of Phenmedipham-ethyl. Researchers have investigated its degradation pathways in soil and water, as well as its potential for bioaccumulation in non-target organisms. These studies are crucial for assessing the long-term sustainability and safety of using Phenmedipham-ethyl in agricultural practices. For instance, a study published in the Journal of Agricultural and Food Chemistry (2022) reported that Phenmedipham-ethyl undergoes rapid degradation under aerobic conditions, primarily through microbial activity, which reduces its persistence in the environment.

In addition to its agricultural applications, there is growing interest in exploring the potential pharmaceutical uses of Phenmedipham-ethyl. Preliminary research suggests that the compound may have anti-inflammatory properties due to its ability to modulate certain signaling pathways involved in inflammation. A study conducted at the University of California, Los Angeles (UCLA) found that Phenmedipham-ethyl can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. While these findings are preliminary, they open up new avenues for further investigation into the therapeutic potential of this compound.

The safety profile of Phenmedipham-ethyl is another critical aspect that has been extensively studied. Toxicological assessments have shown that the compound has low acute toxicity when used as directed. However, chronic exposure and potential long-term effects are still areas of ongoing research. Regulatory bodies such as the Environmental Protection Agency (EPA) and the European Food Safety Authority (EFSA) continue to monitor and evaluate the safety data to ensure that it meets stringent standards for human and environmental health.

In terms of formulation and application, Phenmedipham-ethyl is commonly used as part of tank mixtures with other herbicides to enhance weed control efficacy and reduce the risk of resistance development. The development of new formulations that improve solubility and stability has also been a focus area for researchers and manufacturers. For example, encapsulation techniques have been explored to enhance the delivery and effectiveness of Phenmedipham-ethyl.

The global market for herbicides continues to grow, driven by increasing demand for efficient weed control solutions in agriculture. According to a report by MarketsandMarkets (2023), the herbicide market is expected to reach $35 billion by 2028, with compounds like Phenmedipham-ethyl playing a significant role in this growth. The development of sustainable and environmentally friendly herbicides is a key trend shaping the future of this market.

In conclusion, Phenmedipham-ethyl (CAS No. 13684-44-1) remains an important compound with diverse applications in agriculture and emerging potential in pharmaceutical research. Ongoing studies continue to refine our understanding of its properties, environmental impact, and safety profile, ensuring that it remains a valuable tool for managing weeds while minimizing adverse effects on ecosystems.